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Compound Focus: N-(4-Hydroxyphenyl)propanamide

CAS No.: 1693-37-4

Cat. No.: S582046

Get Quote

Supplier Overview

Supplier /
Catalog

Product Name / Use
Purity &
Specification

Price &
Quantity

Key Details

USP Store [1] Acetaminophen Related

Compound B

Reference

Standard

$838.00

(30 mg)

Official

pharmacopoeial
standard; for

analytical use [1].

Veeprho [2] Paracetamol EP Impurity B Confirmed

identity & purity;
meets USP, EP,

JP, BP
standards.

Available

on
request

Comes with

Structure
Elucidation Report

(SER); for
ANDA/NDA filings

[2].

Boron
Molecular [3]

N-(4-

hydroxyphenyl)propanamide

- From

$250 (1g)
to $9,000

Sold by weight,

suitable for use as
a chemical

intermediate [3].

Pharmaffiliates
[4]

Paracetamol - Impurity B EP/BP Standard Available

on
request

-
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Supplier /
Catalog

Product Name / Use
Purity &
Specification

Price &
Quantity

Key Details

Gentaur [5] N-(4-

hydroxyphenyl)propanamide

- Available

on
request

Listed as in stock

[5].

Selection Guide & Experimental Protocols

For your research and drug development work, the choice of supplier depends heavily on the application.

For Analytical Testing and Regulatory Compliance: If your work requires certification for methods
in a New Drug Application (NDA) or Abbreviated New Drug Application (ANDA), the official

reference standards from USP or Veeprho are the most appropriate [2]. Their products are fully
characterized to meet the strict requirements of regulatory pharmacopoeias (USP, EP, JP, BP).

For Synthesis or as a Chemical Intermediate: If you require larger quantities of the compound for
use in synthesis, Boron Molecular offers a more practical and cost-effective option, with availability

from 1g up to bulk quantities [3].

A typical experimental protocol for using this compound as a reference standard in HPLC analysis would

involve the following workflow, which ensures the identity and purity of the main drug substance:
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Analyze Chromatogram:
Identify Impurity Peak

Click to download full resolution via product page

Diagram Overview: A standard workflow for using N-(4-Hydroxyphenyl)propanamide as a reference standard in HPLC

analysis for impurity identification.

Key Takeaways

N-(4-Hydroxyphenyl)propanamide is widely available from specialist suppliers for pharmaceutical

analysis [1] [2] [4].
Your choice between suppliers should be guided by your application: USP or Veeprho for regulatory

analytical testing, and Boron Molecular for synthetic work requiring larger quantities [1] [2] [3].
This compound is critical for ensuring the quality and safety of Paracetamol/Acetaminophen through

precise analytical methods [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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